Cas no 192003-29-5 (1,3-Cyclopentadien-1-amine,4-nitro-)

• Product Name: 1,3-Cyclopentadien-1-amine,4-nitro-
• CAS No: 192003-29-5
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• CID: 116121
• Update Time: 2024-01-24

1,3-Cyclopentadien-1-amine,4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclopentadien-1-amine,4-nitro-
• 1,3-Cyclopentadien-1-amine,4-nitro-(9CI)

• Inchi： 1S/C5H6N2O2/c6-4-1-2-5(3-4)7(8)9/h1-2H,3,6H2
• InChI Key： CSUCXJLQNNWRRF-UHFFFAOYSA-N
• SMILES： C1(N)CC([N+]([O-])=O)=CC=1

Computed Properties

• Exact Mass: 126.043
• Monoisotopic Mass: 126.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8A^2